Cas no 917981-10-3 (Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-)

• Product name: Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-
• CAS No: 917981-10-3
• MF: C₂₃H₂₆N₂O₂
• MW: 362.46474
• CID: 780417
• PubChem ID: 71427922

Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-
• 2-[9-(2-cyanophenoxy)nonoxy]benzonitrile
• 2,2'-[Nonane-1,9-diylbis(oxy)]dibenzonitrile
• DTXSID50846657
• 917981-10-3

• Inchi： InChI=1S/C23H26N2O2/c24-18-20-12-6-8-14-22(20)26-16-10-4-2-1-3-5-11-17-27-23-15-9-7-13-21(23)19-25/h6-9,12-15H,1-5,10-11,16-17H2
• InChI Key： JAXDFZDBUQTFLH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#N)OCCCCCCCCCOC2=CC=CC=C2C#N

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 6.1